Cas no 114370-91-1 (benzyl N-(2-chloro-2-oxoethyl)-N-methylcarbamate)

• Product Name: benzyl N-(2-chloro-2-oxoethyl)-N-methylcarbamate
• CAS No: 114370-91-1
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 2612752
• PubChem ID: 22078177
• Update Time: 2025-04-21

benzyl N-(2-chloro-2-oxoethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloro-2-oxoethyl)-N-methylcarbamate
• DTXSID80622300
• Benzyl (2-chloro-2-oxoethyl)methylcarbamate
• 114370-91-1
• SCHEMBL6444506

• Inchi： 1S/C11H12ClNO3/c1-13(7-10(12)14)11(15)16-8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： XWJAATAVMWFDGN-UHFFFAOYSA-N
• SMILES： ClC(CN(C)C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.0505709Da
• Monoisotopic Mass: 241.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų